3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H9FN2OS/c1-7-6-16-11(13-7)14-10(15)8-3-2-4-9(12)5-8/h2-6H,1H3,(H,13,14,15)
• InChI Key: FTXNGCDNFIQNFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C11H9FN2OS
• Molecular Weight: 236.27 g/mol

Description

3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. The compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Scientific Research Applications

3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has also been studied for its potential use in the treatment of diabetes, Parkinson's disease, and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer effects. The compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB signaling pathway. Additionally, the compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide in lab experiments is its potent anti-inflammatory and anti-cancer effects. However, the compound has certain limitations, including its low solubility in water and limited bioavailability.

Future Directions

There are several future directions for the research on 3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide. One of the major areas of research is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential therapeutic applications. Furthermore, the compound's potential use in combination with other drugs for the treatment of various diseases should also be explored.
Conclusion:
In conclusion, this compound is a compound that has shown promising results in various scientific research applications. The compound's anti-inflammatory, anti-cancer, and anti-microbial properties make it a potential candidate for the treatment of several diseases. Further research is needed to fully understand the compound's mechanism of action and to explore its potential use in combination with other drugs.

Synthesis Methods

The synthesis of 3-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been reported using various methods. One of the most commonly used methods involves the reaction of 3-fluorobenzoic acid with thioacetamide and methylamine in the presence of a catalyst. The resulting product is then treated with acetic anhydride to obtain the final compound.